molecular formula C10H10N2O4 B8687561 5,6-Dimethoxyquinazoline-2,4(1H,3H)-dione CAS No. 103579-69-7

5,6-Dimethoxyquinazoline-2,4(1H,3H)-dione

Cat. No.: B8687561
CAS No.: 103579-69-7
M. Wt: 222.20 g/mol
InChI Key: JIHPDNGIVBWQEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,6-Dimethoxyquinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C10H10N2O4 and its molecular weight is 222.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

103579-69-7

Molecular Formula

C10H10N2O4

Molecular Weight

222.20 g/mol

IUPAC Name

5,6-dimethoxy-1H-quinazoline-2,4-dione

InChI

InChI=1S/C10H10N2O4/c1-15-6-4-3-5-7(8(6)16-2)9(13)12-10(14)11-5/h3-4H,1-2H3,(H2,11,12,13,14)

InChI Key

JIHPDNGIVBWQEH-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C2=C(C=C1)NC(=O)NC2=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Amino-5,6-dimethoxybenzoic acid (10.5 g, 53.2 mM) was dissolved in glacial acetic acid (100 ml) and potassium cyanate (10.8 g, 133.0 mM) in 120 ml H2O was added gradually and stirred for 2 hours at 60° C. After cooling the reaction mixture to 20° C., sodium hydroxide pellets (78.2 g, 196 mole) were added while maintaining the temperature below 60° C. The reaction mixture was then heated at 90° C. for 45 minutes. Upon cooling in an ice bath, the sodium salt of the product precipitated, was filtered resuspended in H2O (120 ml), acidified (pH 3) with concentrated HCl, cooled, and filtered to give the crude product. Trituration with warm isopropanol afforded (60.8%) of a white solid, mp 266°-268° C.
Quantity
10.5 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
potassium cyanate
Quantity
10.8 g
Type
reactant
Reaction Step Two
Name
Quantity
120 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Yield
60.8%

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